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Compound of Interest

Compound Name: 4-HTMPIPO

Cat. No.: B1431218 Get Quote

To: Researchers, scientists, and drug development professionals.

Subject: Comprehensive Technical Guide on the Core Mechanism of Action of 4-HTMPIPO

This document serves as a technical guide on the mechanism of action of 4-HTMPIPO (4-

hydroxy-3,3,4-trimethyl-1-(1-pentyl-1H-indol-3-yl)-1-pentanone). It is intended for an audience

with a professional background in pharmacology, drug development, and related scientific

fields.

Introduction

4-HTMPIPO is a synthetic compound identified as a derivative of the synthetic cannabinoid UR-

144.[1][2][3][4] Specifically, it is the product resulting from the electrophilic addition of water to

the cyclopropane moiety of UR-144.[1][2] First identified in 2012 in smoking products procured

from online vendors, 4-HTMPIPO is classified as a synthetic cannabinoid.[1]

Core Mechanism of Action

A comprehensive review of publicly available scientific literature reveals a significant gap in the

understanding of the pharmacological and toxicological properties of 4-HTMPIPO. At present,

there is no published research detailing the in vitro or in vivo pharmacology of this compound.

[1][2] Consequently, its mechanism of action, including its binding affinity for cannabinoid

receptors (CB1 and CB2) or other potential molecular targets, remains uncharacterized.
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Due to the absence of empirical data, a detailed description of the signaling pathways

modulated by 4-HTMPIPO cannot be provided. The core requirements of this technical guide—

including the presentation of quantitative data, detailed experimental protocols, and

visualization of signaling pathways—cannot be fulfilled at this time.

Structural Information

Identifier Value

IUPAC Name
4-hydroxy-3,3,4-trimethyl-1-(1-pentyl-1H-indol-3-

yl)-1-pentanone[1][5]

Molecular Formula C21H31NO2[1][5]

Molar Mass 329.484 g·mol−1[1]

CAS Number 1445751-38-1[1][5]

Hypothetical Signaling Pathway

Given that 4-HTMPIPO is a derivative of a synthetic cannabinoid, it is plausible to hypothesize

that it may interact with the endocannabinoid system. Synthetic cannabinoids typically act as

agonists at the CB1 and CB2 receptors, which are G-protein coupled receptors. The activation

of these receptors initiates a cascade of intracellular signaling events.

Below is a generalized and hypothetical signaling pathway for a typical CB1 receptor agonist. It

is crucial to emphasize that this diagram is a theoretical representation and has not been

experimentally validated for 4-HTMPIPO.
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Caption: Hypothetical signaling cascade following agonism of the CB1 receptor.

Future Research Directions

To elucidate the mechanism of action of 4-HTMPIPO, the following experimental approaches

are recommended:

Radioligand Binding Assays: To determine the binding affinity and selectivity of 4-HTMPIPO
for CB1 and CB2 receptors, as well as a panel of other relevant receptors and transporters.

Functional Assays: To characterize the functional activity of 4-HTMPIPO at cannabinoid

receptors (e.g., full agonist, partial agonist, antagonist, or inverse agonist) using techniques

such as GTPγS binding assays or cAMP accumulation assays.

In Vitro Cellular Models: To investigate the downstream signaling effects of 4-HTMPIPO in

cell lines expressing cannabinoid receptors, including assessment of MAPK/ERK activation,

intracellular calcium mobilization, and gene expression changes.

In Vivo Animal Studies: To evaluate the physiological and behavioral effects of 4-HTMPIPO
in animal models to understand its cannabinoid-like effects, pharmacokinetics, and potential

toxicity.

Conclusion
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While 4-HTMPIPO has been identified as a synthetic cannabinoid derivative, there is a

complete lack of scientific data on its mechanism of action. The information provided in this

guide is based on its structural relationship to other synthetic cannabinoids and is therefore

hypothetical. Further research is imperative to characterize the pharmacology of 4-HTMPIPO
and to understand its potential effects and risks. Without such data, a comprehensive and

accurate technical guide on its core mechanism of action cannot be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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